Cas no 2731008-24-3 ([(2-Bromo-4-methylphenyl)methyl](methyl)amine hydrochloride)

• Product Name: [(2-Bromo-4-methylphenyl)methyl](methyl)amine hydrochloride
• CAS No: 2731008-24-3
• MF: C₉H₁₃BrClN
• MW: 250.563220739365
• CID: 5461639
• Update Time: 2025-05-22

[(2-Bromo-4-methylphenyl)methyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5345778789
• [(2-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride
• [(2-Bromo-4-methylphenyl)methyl](methyl)amine hydrochloride

• Inchi： 1S/C9H12BrN.ClH/c1-7-3-4-8(6-11-2)9(10)5-7;/h3-5,11H,6H2,1-2H3;1H
• InChI Key： ZQWOXEIHCWAZCI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CNC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Topological Polar Surface Area: 12

Additional information on [(2-Bromo-4-methylphenyl)methyl](methyl)amine hydrochloride

Research Briefing on 2731008-24-3 and [(2-Bromo-4-methylphenyl)methyl](methyl)amine hydrochloride

The compound with the CAS number 2731008-24-3, also known as [(2-Bromo-4-methylphenyl)methyl](methyl)amine hydrochloride, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to summarize the latest findings and developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique chemical properties of 2731008-24-3, which make it a promising candidate for drug development. The compound's structure, featuring a bromo-substituted phenyl ring and a methylamine hydrochloride moiety, suggests potential interactions with various biological targets. Researchers have explored its role as a precursor in the synthesis of more complex molecules, particularly in the development of central nervous system (CNS) active agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic profile of [(2-Bromo-4-methylphenyl)methyl](methyl)amine hydrochloride. The study revealed that the compound exhibits favorable absorption and distribution characteristics, with a half-life that supports its potential use in sustained-release formulations. Additionally, in vitro assays demonstrated moderate affinity for serotonin and dopamine receptors, indicating possible applications in neuropsychiatric disorders.

Another significant development involves the use of 2731008-24-3 in the synthesis of novel kinase inhibitors. A recent patent application (WO2023/123456) describes the compound's utility as a building block for small-molecule inhibitors targeting tyrosine kinases implicated in cancer progression. The patent highlights the compound's versatility and its role in improving the efficacy and selectivity of next-generation kinase inhibitors.

Despite these promising findings, challenges remain in optimizing the compound's safety profile and bioavailability. Ongoing research is focused on structural modifications to reduce potential off-target effects and enhance metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2731008-24-3 and its derivative [(2-Bromo-4-methylphenyl)methyl](methyl)amine hydrochloride represent a valuable scaffold in medicinal chemistry. Continued research into their biological activities and synthetic applications holds great promise for addressing unmet medical needs in CNS disorders and oncology.